Cas no 876866-50-1 (1-cyclopropanecarbonylpiperidine-4-carboxylic acid)

• Product Name: 1-cyclopropanecarbonylpiperidine-4-carboxylic acid
• CAS No: 876866-50-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD07838528
• CID: 710020
• PubChem ID: 329775736
• Update Time: 2025-10-30

1-cyclopropanecarbonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropanecarbonyl)piperidine-4-carboxylic acid
• 1-(cyclopropylcarbonyl)-4-piperidinecarboxylic acid(SALTDATA: FREE)
• 1-(Cyclopropylcarbonyl)Piperidine-4-Carboxylic Acid
• 4-Piperidinecarboxylicacid, 1-(cyclopropylcarbonyl)-
• HMS1737N22
• 1-cyclopropanecarbonylpiperidine-4-carboxylic acid
• 1-(cyclopropylcarbonyl)-4-piperidinecarboxylic acid
• CS-0456838
• AKOS000264424
• SCHEMBL3282290
• BB 0240480
• MFCD07838528
• Z85886578
• FT-0678929
• Diethyl 2-(4-aminobenzamido)pentanedioate
• 1-(Cyclopropylcarbonyl)-4-piperidinecarboxylic acid, AldrichCPR
• WAY-663387
• 1-Cyclopropanecarbonyl-piperidine-4-carbo xylic acid
• F21196
• SB41156
• LS-01366
• CGVFHSAITNHPHR-UHFFFAOYSA-N
• 876866-50-1
• EN300-18560
• 1-(cyclopropanecarbonyl)piperidine-4-carboxylicAcid
• DTXSID40429276

• MDL： MFCD07838528
• Inchi： 1S/C10H15NO3/c12-9(7-1-2-7)11-5-3-8(4-6-11)10(13)14/h7-8H,1-6H2,(H,13,14)
• InChI Key： CGVFHSAITNHPHR-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 197.10500
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 413.663°C at 760 mmHg
• Flash Point: 203.976°C
• Refractive Index: 1.568
• PSA: 57.61000
• LogP: 0.65750

1-cyclopropanecarbonylpiperidine-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-cyclopropanecarbonylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-Cyclopropanecarbonylpiperidine-4-carboxylic Acid (CAS No. 876866-50-1)

1-Cyclopropanecarbonylpiperidine-4-carboxylic acid (CAS No. 876866-50-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropanecarbonyl and piperidine-4-carboxylic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines the rigidity of a cyclopropane ring with the flexibility of a piperidine scaffold, making it a valuable building block for drug discovery and medicinal chemistry applications.

In recent years, the demand for 1-cyclopropanecarbonylpiperidine-4-carboxylic acid has surged due to its role in developing novel therapeutics. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in the pharmaceutical industry. The compound's ability to modulate biological pathways has also made it a subject of interest in neurodegenerative disease research and anti-inflammatory drug development.

From a synthetic chemistry perspective, CAS No. 876866-50-1 is often utilized in peptide mimetics and small molecule drug design. Its carboxylic acid functional group allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with enhanced pharmacokinetic properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize lead compounds for improved efficacy and safety.

The compound's stability under physiological conditions further enhances its appeal. Unlike some analogs, 1-cyclopropanecarbonylpiperidine-4-carboxylic acid exhibits favorable metabolic stability, a critical factor in drug candidate selection. This property is increasingly important as the pharmaceutical industry shifts toward oral bioavailability and long-acting formulations, addressing patient compliance challenges.

Environmental and regulatory considerations also play a role in the compound's applications. With the rise of green chemistry initiatives, researchers are exploring sustainable synthetic routes for CAS No. 876866-50-1. Innovations such as catalytic cyclopropanation and flow chemistry techniques are being investigated to reduce waste and improve efficiency. These advancements resonate with the broader push toward eco-friendly pharmaceutical manufacturing.

In analytical chemistry, 1-cyclopropanecarbonylpiperidine-4-carboxylic acid is often characterized using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure purity and confirm structural integrity, which are essential for reproducible research outcomes. The compound's distinct spectral signatures facilitate its identification in complex mixtures, supporting its use in high-throughput screening platforms.

Looking ahead, the potential of CAS No. 876866-50-1 extends beyond traditional pharmaceuticals. Its structural features are being explored in agrochemicals and material science, where its hybrid architecture could lead to innovations in biodegradable polymers or crop protection agents. This multidisciplinary relevance underscores the compound's significance in both academic and industrial settings.

For researchers and manufacturers, sourcing high-quality 1-cyclopropanecarbonylpiperidine-4-carboxylic acid is critical. Reputable suppliers emphasize Good Manufacturing Practices (GMP) and provide detailed certificates of analysis (CoA) to ensure compliance with regulatory standards. As the compound gains traction, collaborations between synthetic chemists, pharmacologists, and formulation experts will likely drive its future applications.